Cas no 1339699-27-2 (N-(2-chlorophenyl)methyl-3-methylcyclopentan-1-amine)

• Product Name: N-(2-chlorophenyl)methyl-3-methylcyclopentan-1-amine
• CAS No: 1339699-27-2
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5188436
• PubChem ID: 64502047
• Update Time: 2025-10-22

N-(2-chlorophenyl)methyl-3-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-3-methylcyclopentan-1-amine
• n-(2-Chlorobenzyl)-3-methylcyclopentan-1-amine
• Benzenemethanamine, 2-chloro-N-(3-methylcyclopentyl)-
• N-(2-chlorophenyl)methyl-3-methylcyclopentan-1-amine

• Inchi： 1S/C13H18ClN/c1-10-6-7-12(8-10)15-9-11-4-2-3-5-13(11)14/h2-5,10,12,15H,6-9H2,1H3
• InChI Key： RSBFGMHRSZBXSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC1CCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2-chlorophenyl)methyl-3-methylcyclopentan-1-amine

N-(2-chlorophenyl)methyl-3-methylcyclopentan-1-amine: A Comprehensive Overview

The compound with CAS No. 1339699-27-2, commonly referred to as N-(2-chlorophenyl)methyl-3-methylcyclopentan-1-amine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a chlorophenyl group with a cyclopentane ring and an amine functional group. The long-chain alkylamine moiety in its structure contributes to its versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of N-(2-chlorophenyl)methyl-3-methylcyclopentan-1-amine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents. The chlorophenyl group in the molecule is known to enhance the compound's lipophilicity, which is crucial for improving drug bioavailability. Additionally, the cyclopentane ring provides structural rigidity, enabling the molecule to interact effectively with biological targets.

In the realm of materials science, this compound has been investigated for its potential as a building block in polymer synthesis. The amine functional group can participate in various polymerization reactions, leading to the creation of high-performance materials with tailored properties. For instance, researchers have demonstrated that derivatives of this compound can be used to synthesize polyamides with enhanced mechanical strength and thermal stability. These materials hold promise for applications in aerospace, automotive industries, and advanced electronics.

The synthesis of N-(2-chlorophenyl)methyl-3-methylcyclopentan-1-amine involves a multi-step process that typically begins with the preparation of intermediates such as chlorobenzene derivatives and cyclopentane precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the final product. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex organic molecules.

From a pharmacological perspective, N-(2-chlorophenyl)methyl-3-methylcyclopentan-1-amine exhibits interesting biological activities that warrant further investigation. Preclinical studies have shown that this compound demonstrates moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. However, additional research is required to fully understand its mechanism of action and safety profile.

In conclusion, N-(2-chlorophenyl)methyl-3-methylcyclopentan-1-amine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in drug discovery, materials science, and synthetic chemistry. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.